Cas no 91666-48-7 (methyl 2-(aminooxy)propanoate)

• Product Name: methyl 2-(aminooxy)propanoate
• CAS No: 91666-48-7
• MF: C₄H₉NO₃
• MW: 119.119161367416
• MDL: MFCD26733572
• CID: 2845209
• PubChem ID: 548260
• Update Time: 2025-05-24

methyl 2-(aminooxy)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(aminooxy)propanoate
• Methyl2-(aminooxy)propanoate
• 91666-48-7
• DTXSID90338309
• FAXADWCNHRCTLA-UHFFFAOYSA-N
• 1704980-36-8
• EN300-341539
• AKOS023721849
• .alpha.-Aminooxy-propionic acid, methyl ester
• methyl (2S)-2-aminooxypropanoate
• Propanoic acid, 2-(aminooxy)-, methyl ester
• SCHEMBL7277124
• Methyl 2-(aminooxy)propanoate #
• DTXCID20289395

• MDL： MFCD26733572
• Inchi： 1S/C4H9NO3/c1-3(8-5)4(6)7-2/h3H,5H2,1-2H3
• InChI Key： FAXADWCNHRCTLA-UHFFFAOYSA-N
• SMILES： O(C(C(=O)OC)C)N

Computed Properties

• Exact Mass: 119.058243149g/mol
• Monoisotopic Mass: 119.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl 2-(aminooxy)propanoate

Recent Advances in the Application of Methyl 2-(Aminooxy)propanoate (CAS: 91666-48-7) in Chemical Biology and Pharmaceutical Research

Methyl 2-(aminooxy)propanoate (CAS: 91666-48-7) is a versatile chemical compound that has garnered significant attention in recent years due to its unique reactivity and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its aminooxy and ester functional groups, serves as a valuable building block for the synthesis of various bioactive molecules, including protein conjugates, drug candidates, and probes for biological studies. Recent studies have explored its utility in diverse areas such as bioconjugation, prodrug design, and targeted drug delivery systems.

One of the most notable applications of methyl 2-(aminooxy)propanoate is in the field of bioconjugation, where it is employed to link small molecules to proteins or other biomolecules. The aminooxy group reacts selectively with aldehydes and ketones under mild conditions, forming stable oxime linkages. This property has been leveraged in the development of antibody-drug conjugates (ADCs), a class of targeted therapeutics that combine the specificity of antibodies with the cytotoxicity of small-molecule drugs. Recent research has demonstrated the efficacy of methyl 2-(aminooxy)propanoate in the synthesis of ADCs with improved stability and pharmacokinetic profiles.

In addition to its role in bioconjugation, methyl 2-(aminooxy)propanoate has been investigated as a key intermediate in the synthesis of prodrugs. Prodrugs are pharmacologically inactive compounds that are metabolized in vivo to release active drugs. The ester group in methyl 2-(aminooxy)propanoate can be hydrolyzed by esterases, making it a suitable candidate for prodrug design. Recent studies have reported the development of prodrugs based on this compound, which exhibit enhanced solubility and bioavailability compared to their parent drugs. These findings highlight the potential of methyl 2-(aminooxy)propanoate in addressing challenges related to drug delivery and formulation.

Another emerging application of methyl 2-(aminooxy)propanoate is in the design of chemical probes for studying biological systems. The compound's ability to form stable conjugates with biomolecules makes it an attractive tool for labeling and tracking proteins, glycans, and other cellular components. Recent advancements in click chemistry and bioorthogonal reactions have further expanded the utility of methyl 2-(aminooxy)propanoate in this context. For instance, researchers have successfully used this compound to label cell-surface glycans for imaging and diagnostic purposes, providing new insights into cellular processes and disease mechanisms.

Despite its promising applications, the use of methyl 2-(aminooxy)propanoate in pharmaceutical research is not without challenges. Issues such as reaction efficiency, selectivity, and scalability need to be addressed to fully realize its potential. Recent studies have focused on optimizing reaction conditions and developing novel synthetic strategies to overcome these limitations. For example, the use of catalysts and modified reaction protocols has been shown to improve the yield and purity of products derived from methyl 2-(aminooxy)propanoate.

In conclusion, methyl 2-(aminooxy)propanoate (CAS: 91666-48-7) represents a valuable tool in chemical biology and pharmaceutical research, with applications ranging from bioconjugation to prodrug design and chemical probing. Recent advancements have underscored its versatility and potential, paving the way for further exploration and innovation in these fields. As research continues to uncover new uses and refine existing methodologies, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and diagnostic tools.